Cas no 1781457-32-6 (2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine)

2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine structure
1781457-32-6 structure
Product Name:2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine
CAS No:1781457-32-6
MF:C12H16BrNO
MW:270.165542602539
CID:5858108
PubChem ID:82379277
Update Time:2025-07-18

2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine
    • 1781457-32-6
    • EN300-1911419
    • 2-[1-(5-bromo-2-methoxyphenyl)cyclopropyl]ethan-1-amine
    • Inchi: 1S/C12H16BrNO/c1-15-11-3-2-9(13)8-10(11)12(4-5-12)6-7-14/h2-3,8H,4-7,14H2,1H3
    • InChI Key: VGMULZCIULJVIB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C1(CCN)CC1)OC

Computed Properties

  • Exact Mass: 269.04153g/mol
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine Pricemore >>

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Additional information on 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine

Introduction to 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 1781457-32-6)

2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 1781457-32-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine consists of a cyclopropyl ring attached to an ethanamine moiety, with a 5-bromo-2-methoxyphenyl substituent. The presence of the bromine and methoxy groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Specifically, this compound has been shown to interact with serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and anxiety.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine to serotonin receptors. The results indicated that this compound exhibits high selectivity for the 5-HT2A receptor subtype, suggesting its potential as a lead compound for developing novel antidepressants. The high selectivity observed may also reduce off-target effects, which are common with many existing antidepressant medications.

Beyond its role in modulating neurotransmitter systems, 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and promoting tissue repair.

The anti-inflammatory effects of 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine have been attributed to its ability to modulate signaling pathways involved in inflammation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the inflammatory response. By targeting NF-kB, this compound can effectively downregulate the expression of inflammatory genes and reduce inflammation.

In addition to its pharmacological properties, the synthetic accessibility of 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine is another factor that makes it an attractive candidate for drug development. The synthesis of this compound can be achieved through well-established organic chemistry techniques, making it feasible for large-scale production. This is particularly important for ensuring that sufficient quantities are available for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine. Preliminary data from phase I trials have shown that this compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

The future prospects for 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine are promising. Ongoing research aims to optimize its pharmacological profile and explore its potential in treating a broader range of diseases. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches.

In conclusion, 2-1-(5-bromo-2-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 1781457-32-6) is a promising compound with diverse biological activities. Its potential as a modulator of neurotransmitter systems and anti-inflammatory agent makes it an exciting candidate for drug development. Continued research and clinical trials will provide further insights into its therapeutic applications and contribute to the advancement of medicinal chemistry.

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